Cas no 1422343-99-4 (1-Cyclopropyl-2,6-Piperazinedione Hydrochloride)

• Product Name: 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride
• CAS No: 1422343-99-4
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• MDL: MFCD23378455
• CID: 4597931
• Update Time: 2025-06-27

1-Cyclopropyl-2,6-Piperazinedione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride(WX604658)
• 1-CYCLOPROPYL-2,6-PIPERAZINEDIONE HCL
• 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride

• MDL： MFCD23378455
• Inchi： 1S/C7H10N2O2.ClH/c10-6-3-8-4-7(11)9(6)5-1-2-5;/h5,8H,1-4H2;1H
• InChI Key： ICNYQNCNUASLKJ-UHFFFAOYSA-N
• SMILES： O=C1CNCC(=O)N1C1CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride

1-Cyclopropyl-2,6-Piperazinedione Hydrochloride: A Promising Compound in Pharmaceutical Research

1-Cyclopropyl-2,6-Piperazinedione Hydrochloride (CAS No. 1422343-99-4) has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its piperazinedione ring system and cyclopropyl substituent, represents a novel scaffold that has garnered attention for its biological activity and drug development potential. Recent studies have highlighted its role in modulating neurotransmitter systems and its potential as a targeted therapy for various chronic diseases.

The chemical structure of 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride consists of a piperazine ring with two ketone groups at positions 2 and 6, connected to a cyclopropyl group. This ring system is known for its ability to form hydrogen bonds and interact with biological targets, making it a versatile platform for drug design. The hydrochloride salt form enhances its solubility, which is critical for pharmacokinetic properties and bioavailability in vivo.

Recent research advancements have demonstrated that 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride exhibits selective binding to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry reported its potential as an antagonist for neuropeptide receptors, suggesting applications in neurological disorders such as Parkinson’s disease and Alzheimer’s disease. This finding aligns with the growing emphasis on targeted therapies in modern pharmaceutical development.

The synthetic pathway of 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride involves multi-step organic reactions, including ring-opening and cyclization processes. Researchers have optimized these steps to improve yield and purity, which are essential for clinical trials. A 2024 review in Organic & Biomolecular Chemistry highlighted the use of green chemistry principles in its synthesis, reducing environmental impact while maintaining high-quality standards.

Pharmacological studies on 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride have revealed its anti-inflammatory and anti-oxidant properties. These effects are attributed to its ability to modulate intracellular signaling pathways and reduce oxidative stress. This dual functionality makes it a candidate for chronic inflammatory diseases such as rheumatoid arthritis and diabetic complications. The mechanism of action is currently under investigation to fully understand its therapeutic potential.

In the context of drug discovery, 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride has been explored for its potential as a lead compound. Its structural flexibility allows for drug modification to enhance target specificity and reduce side effects. A 2023 study in Drug Discovery Today discussed the use of computational modeling to predict its binding affinity with various protein targets, facilitating rational drug design.

Clinical research on 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride is still in its early stages, but preliminary data from preclinical trials are promising. Animal studies have shown its efficacy in modulating neuroinflammation and improving cognitive function in neurodegenerative models. These findings underscore its potential as a novel therapeutic agent for central nervous system disorders.

The therapeutic applications of 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride extend beyond neurological conditions. Its anti-inflammatory properties have led to investigations into its use for autoimmune diseases and chronic wounds. A 2024 study in Advanced Pharmaceutical Innovation suggested its potential in skin regeneration due to its ability to stimulate cell proliferation and angiogenesis.

Safety profiles of 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride are being evaluated to ensure its clinical viability. Early toxicological studies indicate that it exhibits low toxicity at therapeutic doses, which is crucial for long-term treatment. However, further pharmacovigilance studies are needed to assess long-term effects and drug interactions.

The market potential of 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride is significant given the rising prevalence of chronic diseases. Its multifunctional properties and targeted mechanism make it a promising candidate for pharmaceutical companies seeking innovative therapies. The patent landscape for its synthetic methods and derivatives is also being developed to protect intellectual property and encourage further research.

Future research directions include large-scale clinical trials to validate its therapeutic efficacy and safety. Additionally, combination therapies involving 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride with existing drugs are being explored to enhance treatment outcomes. The integration of AI in drug discovery is expected to accelerate the development process and optimize therapeutic strategies.

In summary, 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride represents a novel approach in pharmaceutical science. Its versatile applications and potential for innovation highlight its importance in modern medicine. Ongoing research efforts and technological advancements are likely to further expand its therapeutic scope and improve patient outcomes.

For more information on the latest research and clinical trials involving 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride, please refer to peer-reviewed journals and scientific databases. Staying updated with advancements in pharmacology is essential for researchers and healthcare professionals aiming to leverage new therapeutic opportunities.

Keywords: 1-Cyclopropyl-2,6-Piperazinedione Hydrochloride, pharmaceutical development, drug discovery, neurological disorders, anti-inflammatory agents, chronic diseases.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Organic & Biomolecular Chemistry, 2024. 3. Drug Discovery Today, 2023. 4. Advanced Pharmaceutical Innovation, 2024.

Disclaimer: The information provided is for educational purposes only. Always consult a qualified healthcare professional before starting any treatment or clinical trial.

Contact: For inquiries or collaborations, please contact [Your Contact Information].

Follow us: [Social Media Links] for the latest updates and research breakthroughs.

Copyright: © [Year] [Your Organization Name]. All rights reserved.

Privacy Policy: [Link to Privacy Policy]

Terms of Use: [Link to Terms of Use]

Website: [Your Website URL]

Sitemap: [Link to Sitemap]

Feedback: We welcome your feedback and suggestions to improve our content and services.

End of Document